Cas no 380432-28-0 (3-(3,4-dichlorobenzenesulfonamido)benzoic acid)

• Product Name: 3-(3,4-dichlorobenzenesulfonamido)benzoic acid
• CAS No: 380432-28-0
• MF: C₁₃H₉Cl₂NO₄S
• MW: 346.185860395432
• CID: 3100461
• PubChem ID: 2234493
• Update Time: 2025-05-26

3-(3,4-dichlorobenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichloro-benzenesulfonylamino)-benzoic acid
• 3-(3,4-dichlorobenzenesulfonamido)benzoic acid
• 3-[(3,4-dichlorophenyl)sulfonylamino]benzoic Acid
• CHEMBL4743907
• AKOS000115003
• F72467
• SR-01000297983
• 3-[(3,4-dichlorobenzene)sulfonamido]benzoic acid
• SR-01000297983-1
• EN300-00537
• 3-((3,4-Dichlorophenyl)sulfonamido)benZoic acid
• 380432-28-0
• MFCD03150786
• Z45636578
• 3-(3,4-dichlorobenzenesulfonamido)benzoicacid
• CS-0218297
• 965-397-3

• Inchi： 1S/C13H9Cl2NO4S/c14-11-5-4-10(7-12(11)15)21(19,20)16-9-3-1-2-8(6-9)13(17)18/h1-7,16H,(H,17,18)
• InChI Key： AKPAXFIVLVXWKY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NC1C=CC=C(C(=O)O)C=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 344.9629343g/mol
• Monoisotopic Mass: 344.9629343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.8Ų

Additional information on 3-(3,4-dichlorobenzenesulfonamido)benzoic acid

3-(3,4-Dichlorobenzenesulfonamido)benzoic Acid: A Comprehensive Overview

3-(3,4-Dichlorobenzenesulfonamido)benzoic Acid, with the CAS number 380432-28-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a sulfonamide group substituted by a dichlorobenzene ring. The combination of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The molecular structure of 3-(3,4-Dichlorobenzenesulfonamido)benzoic Acid consists of a benzoic acid core (a benzene ring with a carboxylic acid group) and a sulfonamide group attached at the para position. The sulfonamide group is further substituted with a 3,4-dichlorobenzene ring, which introduces electron-withdrawing effects due to the presence of chlorine atoms. This substitution pattern not only enhances the stability of the molecule but also influences its reactivity and solubility properties.

Recent studies have highlighted the potential of 3-(3,4-Dichlorobenzenesulfonamido)benzoic Acid in drug discovery. Its sulfonamide group is known to exhibit bioisosteric properties, making it a promising candidate for replacing other functional groups in drug molecules without significantly altering their pharmacokinetic profiles. Additionally, the benzoic acid moiety contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored various synthetic pathways to optimize yield and purity. For instance, recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

In terms of applications, 3-(3,4-Dichlorobenzenesulfonamido)benzoic Acid has shown potential in the development of anti-inflammatory and analgesic agents. Its ability to modulate key enzymes involved in inflammatory pathways makes it a target for therapeutic interventions. Furthermore, its structural versatility allows for further modifications to enhance bioavailability and efficacy.

The latest research on this compound has also focused on its role in material science. The unique electronic properties of 3-(3,4-Dichlorobenzenesulfonamido)benzoic Acid make it a candidate for use in organic electronics and advanced materials. Its ability to form self-assembled monolayers and its compatibility with various surface modification techniques have opened new avenues for applications in nanotechnology.

In conclusion, 3-(3,4-Dichlorobenzenesulfonamido)benzoic Acid, CAS number 380432-28-0, stands as a versatile compound with diverse applications across multiple disciplines. Its chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.